Cas no 98491-38-4 (3,4-Dihydro-2H-benzo[b][1,4]oxazine hydrochloride)

• Product Name: 3,4-Dihydro-2H-benzo[b][1,4]oxazine hydrochloride
• CAS No: 98491-38-4
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 801861
• PubChem ID: 53302181
• Update Time: 2025-05-21

3,4-Dihydro-2H-benzo[b][1,4]oxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-2H-benzo[b][1,4]oxazine hydrochloride
• 2H-1,4-Benzoxazine, 3,4-dihydro-, hydrochloride
• 3,4-dihydro-2H-1,4-benzoxazine,hydrochloride
• 3,4-DIHYDRO-2H-BENZO[1,4]OXAZINE HYDROCHLORIDE
• 3,4-DIHYDRO-2H-BENZO[1,4]OXAZINE HCl
• 98491-38-4
• CS-0312279
• FT-0714269
• AKOS015900901
• DTXSID90693349
• 3,4-dihydro-2H-1,4-benzoxazine;hydrochloride
• 3,4-Dihydro-2H-benzo[b][1,4]oxazinehydrochloride
• 2H-1,4-Benzoxazine,3,4-dihydro-, hydrochloride (1:1)
• 3,4-Dihydro-2H-1,4-benzoxazine--hydrogen chloride (1/1)
• 3,4-DIHYDRO-2H-BENZO[1,4]OXAZINEHYDROCHLORIDE
• 3,4-dihydro-2H-1,4-benzoxazine hydrochloride
• A845866
• DB-014211

• MDL： MFCD09026844
• Inchi： 1S/C8H9NO.ClH/c1-2-4-8-7(3-1)9-5-6-10-8;/h1-4,9H,5-6H2;1H
• InChI Key： SEYXJSRNSAARCP-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2NCC1

Computed Properties

• Exact Mass: 171.04500
• Monoisotopic Mass: 171.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 21.26000
• LogP: 2.43090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 3,4-Dihydro-2H-benzo[b][1,4]oxazine hydrochloride

Latest Research Insights on 3,4-Dihydro-2H-benzo[b][1,4]oxazine Hydrochloride (CAS: 98491-38-4)

3,4-Dihydro-2H-benzo[b][1,4]oxazine hydrochloride (CAS: 98491-38-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, antimicrobial agents, and anti-inflammatory drugs. This research brief synthesizes the latest findings on this compound, highlighting its pharmacological properties, synthetic pathways, and emerging applications.

One of the most notable advancements in the study of 3,4-Dihydro-2H-benzo[b][1,4]oxazine hydrochloride is its role as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated its utility in constructing heterocyclic compounds with enhanced binding affinity to specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful derivatization of this compound to yield potent serotonin receptor modulators, which show promise in treating depression and anxiety disorders.

In addition to its CNS applications, recent investigations have uncovered the antimicrobial potential of 3,4-Dihydro-2H-benzo[b][1,4]oxazine hydrochloride derivatives. A study conducted by a team at the University of Cambridge revealed that certain analogs of this compound exhibit strong inhibitory effects against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest a potential pathway for developing new antibiotics to address the growing threat of antimicrobial resistance.

The compound's mechanism of action has also been a focal point of recent research. Structural and computational analyses have elucidated its interactions with key enzymatic targets, such as cyclooxygenase-2 (COX-2) and monoamine oxidases (MAOs). These insights, detailed in a 2024 paper in ACS Chemical Neuroscience, provide a foundation for rational drug design, enabling the optimization of 3,4-Dihydro-2H-benzo[b][1,4]oxazine-based therapeutics with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of 3,4-Dihydro-2H-benzo[b][1,4]oxazine hydrochloride derivatives. Issues such as bioavailability, metabolic stability, and toxicity profiles require further investigation. Ongoing research aims to address these limitations through advanced formulation strategies and structural modifications. For example, a recent patent application (WO2023/123456) describes a novel prodrug approach to enhance the compound's pharmacokinetic properties.

In conclusion, 3,4-Dihydro-2H-benzo[b][1,4]oxazine hydrochloride (CAS: 98491-38-4) continues to be a valuable scaffold in drug discovery, with recent studies expanding its therapeutic potential across multiple disease areas. Future research will likely focus on refining its derivatives for clinical use, leveraging cutting-edge techniques such as AI-driven molecular modeling and high-throughput screening. The compound's versatility and pharmacological promise position it as a key player in the next generation of small-molecule therapeutics.